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Compound of Interest

Compound Name:
1-

Phenylcyclopentanecarbaldehyde

Cat. No.: B1352595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Phenylcyclopentanecarbaldehyde, a key chemical intermediate. The information is

presented to support research, development, and quality control activities.

Core Physical Properties
1-Phenylcyclopentanecarbaldehyde is an aromatic aldehyde with a cyclopentyl moiety. Its

physical characteristics are crucial for handling, reaction setup, and analytical method

development.

Structural and Molecular Data
The fundamental structural and molecular properties of 1-Phenylcyclopentanecarbaldehyde
are summarized below. This data is foundational for both theoretical modeling and

experimental work.
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Property Value Reference

Molecular Formula C₁₂H₁₄O [1]

Molecular Weight 174.24 g/mol [1]

IUPAC Name
1-phenylcyclopentane-1-

carbaldehyde
[1]

CAS Number 21573-69-3 [1]

SMILES
C1CCC(C1)

(C=O)C2=CC=CC=C2

InChI

InChI=1S/C12H14O/c13-10-

12(8-4-5-9-12)11-6-2-1-3-7-

11/h1-3,6-7,10H,4-5,8-9H2

[1]

InChIKey
KZCVVVIPPHGCOH-

UHFFFAOYSA-N
[1]

Experimentally Determined Physical Properties
The following table summarizes the available experimentally determined physical properties for

1-Phenylcyclopentanecarbaldehyde. It is important to note that melting point and refractive

index data were not available in the searched literature.

Property Value Conditions Reference

Boiling Point 134 °C at 15 Torr [2]

Density 1.103 ± 0.06 g/cm³ at 20 °C and 760 Torr [2]

Flash Point 95.9 ± 14.0 °C [2]

Melting Point Data not available

Refractive Index Data not available

Solubility Data not available
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Logical Relationship of Physical Properties
The following diagram illustrates the logical flow and relationship between the fundamental and

derived physical properties of a chemical compound like 1-
Phenylcyclopentanecarbaldehyde.
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Logical Flow of Physical Property Determination

Fundamental Properties

Calculated Properties Experimental Properties

Molecular Formula
(C₁₂H₁₄O)

Molecular Weight
(174.24 g/mol)

Chemical Structure

Boiling Point
(134 °C @ 15 Torr)

Density
(1.103 g/cm³)

Flash Point
(95.9 °C)

Melting Point
(Data Not Available)

Refractive Index
(Data Not Available)

Solubility
(Data Not Available)
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Hypothetical Synthesis Workflow

1-Phenylcyclopentanecarbonitrile

Reduction
(e.g., DIBAL-H)

Step 1

Aqueous Workup
(Hydrolysis of imine intermediate)

Step 2

Extraction with Organic Solvent

Step 3

Purification
(e.g., Column Chromatography)

Step 4

1-Phenylcyclopentanecarbaldehyde

Step 5

 

General GC-MS Analysis Workflow

Sample Preparation
(Dissolve in volatile solvent)

Injection into GC

Chromatographic Separation
(Capillary Column)

Mass Spectrometry
(Electron Ionization)

Detection and Data Acquisition

Data Analysis
(Library Matching, Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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